Cas no 1806935-36-3 (4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid
• CAS No: 1806935-36-3
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4866287
• Update Time: 2025-06-25

4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H3ClF3NO2/c8-2-1-3(5(9)10)12-6(11)4(2)7(13)14/h1,5H,(H,13,14)
• InChI Key： ZMUAPSOIMHKHEC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1806935-36-3): A Comprehensive Overview

4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1806935-36-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid.

Chemical Properties and Structure: The molecular formula of 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid is C₉H₄ClF₃N₂O₂, with a molecular weight of approximately 248.18 g/mol. The compound features a pyridine ring substituted with a chloro group at the 4-position, a difluoromethyl group at the 6-position, and a fluoro group at the 2-position. The carboxylic acid functionality at the 3-position imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological studies.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid. One common method involves the reaction of 2,4-dichloro-6-(difluoromethyl)pyridine with potassium fluoride to introduce the fluoro group at the 2-position. Subsequent carboxylation reactions can then be employed to introduce the carboxylic acid functionality. Another approach involves the palladium-catalyzed coupling of 2-chloro-6-(difluoromethyl)pyridine-3-carbonitrile with carbon monoxide in the presence of a suitable base to form the desired carboxylic acid.

Biological Activities: Recent studies have highlighted the potential biological activities of 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid. One notable application is in the development of herbicides. The compound has shown promising herbicidal activity against various weed species, making it a valuable candidate for agricultural applications. Additionally, research has explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid can inhibit key enzymes in bacterial and fungal pathogens, suggesting its potential as an antimicrobial agent.

Clinical and Preclinical Studies: Preclinical studies have evaluated the safety and efficacy of 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid. In vitro assays have shown that the compound exhibits low cytotoxicity towards mammalian cells, indicating its potential for use in therapeutic applications without significant adverse effects. Animal studies have further confirmed its safety profile and provided insights into its pharmacokinetic properties. These findings support further investigation into its therapeutic potential.

Recent Research Advances: The ongoing research on 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid continues to uncover new applications and mechanisms of action. For example, recent studies have explored its role in modulating signaling pathways involved in cancer progression. Researchers have found that the compound can inhibit specific kinases involved in cell proliferation and survival, suggesting its potential as an anticancer agent. Additionally, efforts are underway to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity.

Sustainability and Environmental Impact: In addition to its biological activities, the environmental impact of 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid is an important consideration. Studies have evaluated its biodegradability and persistence in soil and water environments. Results indicate that under certain conditions, the compound can be effectively degraded by microbial processes, reducing its potential for long-term environmental accumulation.

FUTURE PERSPECTIVES: The future prospects for 4-Chloro-6-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Collaborative efforts between academia and industry are expected to drive innovation and bring this compound closer to practical use in medicine and agriculture.